Cas no 112516-07-1 (Ergosta-2,5,25(27)-trien-26-oicacid, 21,24-epoxy-22-methoxy-1-oxo-, (22S,24S)- (9CI))

• Product Name: Ergosta-2,5,25(27)-trien-26-oicacid, 21,24-epoxy-22-methoxy-1-oxo-, (22S,24S)- (9CI)
• CAS No: 112516-07-1
• MF: C₂₉H₄₀O₅
• MW: 468.62490940094
• CID: 198017
• Update Time: 2024-03-01

Ergosta-2,5,25(27)-trien-26-oicacid, 21,24-epoxy-22-methoxy-1-oxo-, (22S,24S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,5,25(27)-trien-26-oicacid, 21,24-epoxy-22-methoxy-1-oxo-, (22S,24S)- (9CI)
• (-)-Datumelin
• Datumelin

• Inchi： 1S/C29H40O5/c1-17(26(31)32)28(3)15-24(33-5)20(16-34-28)22-12-11-21-19-10-9-18-7-6-8-25(30)29(18,4)23(19)13-14-27(21,22)2/h6,8-9,19-24H,1,7,10-16H2,2-5H3,(H,31,32)/t19-,20-,21-,22+,23-,24-,27-,28-,29-/m0/s1
• InChI Key： LHQZYPGJWVGMTR-UBNVNBTBSA-N
• SMILES： C1CC2[C@](C)(C(=O)C=1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H]1CO[C@@](C(=C)C(O)=O)(C)C[C@@H]1OC)CC3)CC=2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids